Cas no 53578-90-8 (Naphthalenesulfonicacid, dibutyl-, calcium salt (9CI))

• Product Name: Naphthalenesulfonicacid, dibutyl-, calcium salt (9CI)
• CAS No: 53578-90-8
• MF: C₃₆H₄₆CaO₆S₂
• MW: 678.954847812653
• CID: 370790
• PubChem ID: 6452853
• Update Time: 2025-04-19

Naphthalenesulfonicacid, dibutyl-, calcium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, dibutyl-, calcium salt (9CI)
• calcium bis(dibutylnaphthalenesulphonate)
• calcium,2,3-dibutylnaphthalene-1-sulfonate
• calcium bis(2,3-dibutylnaphthalene-1-sulfonate)
• EINECS 258-637-7
• Calcium bis(dibutylnaphthalenesulfonate)
• 53578-90-8
• NS00089015
• DTXSID80201795

• Inchi： 1S/2C18H24O3S.Ca/c2*1-3-5-9-14-13-15-10-7-8-12-17(15)18(22(19,20)21)16(14)11-6-4-2;/h2*7-8,10,12-13H,3-6,9,11H2,1-2H3,(H,19,20,21);/q;;+2/p-2
• InChI Key： NXHMWWDZTHYFNR-UHFFFAOYSA-L
• SMILES： [Ca+2].S(C1=C2C=CC=CC2=CC(CCCC)=C1CCCC)(=O)(=O)[O-].S(C1=C2C=CC=CC2=CC(CCCC)=C1CCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 678.23638
• Monoisotopic Mass: 678.2361724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 413
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 114.4